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Compound of Interest

Compound Name: Disperse blue 165

Cat. No.: B1295748

An In-depth Technical Guide to C.I. Disperse
Blue 165

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Disperse Blue 165 is a monoazo disperse dye characterized by its dark blue hue. It is
primarily utilized in the textile industry for dyeing synthetic fibers, particularly polyester and its
blends, due to its good sublimation fastness and high tinting strength. Its application via high-
temperature and high-pressure dyeing methods ensures effective coloration of hydrophobic
fibers. This guide provides a comprehensive overview of its chemical structure, properties,
synthesis, and available technical data.

Chemical Structure and Identity

The primary component of C.l. Disperse Blue 165 is chemically identified as N-[2-[(2,6-
dicyano-4-nitrophenyl)azo]-5-(diethylamino)phenyllacetamide. It belongs to the single azo class
of dyes.

Synonyms:

e Disperse Blue BBLS
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C.l. 11077

Disperse Navy Blue S-3BQ

Disperse Navy Blue H2GL

Disperse Navy Blue S-2GL

It is important to note that the designation "Disperse Blue 165" can sometimes be associated
with related but distinct chemical structures, such as Disperse Blue 165:1 and Disperse Blue
165:2, which possess different CAS numbers and molecular formulas. This guide focuses on
the principal compound with CAS Number 41642-51-7.

Physicochemical Properties

A summary of the key physicochemical properties of C.I. Disperse Blue 165 is presented in
the table below. These properties are crucial for understanding its behavior in various
applications, from dyeing processes to potential biological interactions.

Property Value Reference
CAS Number 41642-51-7 [1]
Molecular Formula C20H19N703 [1]
Molecular Weight 405.41 g/mol [1]
Appearance Dark blue powder [2]
Melting Point 257-259 °C [3]
Boiling Point (Predicted) 691.2 +55.0 °C [3]
Density (Predicted) 1.28 + 0.1 g/cm3 [3]
Solubility Soluble in acetone [4]
pH (in printing and dyeing) 5-6 [4]
Synthesis
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The synthesis of C.I. Disperse Blue 165 is a multi-step process that involves diazotization, azo
coupling, and a subsequent cyanation reaction. The general synthetic pathway is outlined
below.

Synthesis Workflow

Dibrominated Azo Intermediate

Cuprous Cyanide (CuCN)

3-Acetylamino-N,N-diethylaniline C.I. Disperse Blue 165

Click to download full resolution via product page

Caption: Synthesis workflow for C.l. Disperse Blue 165.

Experimental Protocol: General Synthesis

While precise industrial protocols are proprietary, a general laboratory-scale synthesis can be
described as follows:

o Diazotization: 2,6-Dibromo-4-nitroaniline is diazotized using sodium nitrite in a strong acidic
medium (e.g., a mixture of sulfuric and acetic acid) at a low temperature (typically 0-5 °C) to
form the corresponding diazonium salt.

e Azo Coupling: The resulting diazonium salt solution is then slowly added to a solution of the
coupling component, 3-Acetylamino-N,N-diethylaniline, maintained at a low temperature and
controlled pH. This electrophilic substitution reaction yields a dibrominated azo intermediate.

¢ Cyanation: The intermediate azo compound is then subjected to a cyanation reaction, where
the bromine atoms are replaced by cyano groups. This is typically achieved by heating the
intermediate with cuprous cyanide in a suitable solvent like dimethylformamide (DMF).
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« Isolation and Purification: After the reaction is complete, the product is isolated by filtration,
followed by grinding and drying to obtain the final Disperse Blue 165 dye.

Applications and Dyeing Properties

C.l. Disperse Blue 165 is primarily used for dyeing polyester and its blended fabrics. It is
suitable for high-temperature, high-pressure dyeing methods, which are necessary to open up
the compact structure of polyester fibers and allow the non-ionic dye molecules to diffuse in.
The dye exhibits good sublimation fastness, making it suitable for fabrics that will undergo heat
treatments like pleating or ironing. It is also used in direct printing on polyester and triacetate
fabrics.[5] The color of the dye is stable in the presence of iron and copper ions in the dyebath.

[3]

Experimental Protocol: High-Temperature Dyeing of
Polyester

The following is a representative laboratory protocol for dyeing polyester fabric with C.I.
Disperse Blue 165:

» Fabric Preparation: A sample of polyester fabric is first treated with a solution containing a
non-ionic detergent (e.g., 5 g/L) and sodium carbonate (2 g/L) at 60 °C for 30 minutes to
remove any impurities. The fabric is then thoroughly rinsed with water and air-dried.

o Dye Bath Preparation: A dye bath is prepared with a liquor ratio of 50:1. A dispersion of the
dye is made by dissolving the required amount (for a 2% shade) in a small volume of a
suitable solvent like dimethylformamide and then adding it dropwise to the dye bath
containing a dispersing agent (e.g., sodium lignin sulfonate). The pH of the dye bath is
adjusted to 4.5-5.5 using acetic acid.

» Dyeing Process: The wetted-out polyester fabric is introduced into the dye bath. The
temperature is raised to 130 °C over 45-60 minutes and maintained at this temperature for
60 minutes under pressure in a suitable high-temperature dyeing apparatus.

e Reduction Clearing: After dyeing, the fabric is rinsed thoroughly. A reduction clearing process
is then carried out to remove any dye loosely adhering to the fiber surface. This involves
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treating the fabric in a solution containing sodium hydroxide (2 g/L) and sodium hydrosulfite
(2 g/L) at 80 °C for 15-20 minutes.

» Final Rinsing and Drying: The fabric is then rinsed with hot and cold water, neutralized with a
weak acid if necessary, and finally dried.

Toxicological Information

The available toxicological data for C.l. Disperse Blue 165 (CAS 41642-51-7) is limited. Most
safety data sheets indicate that no comprehensive acute toxicity data is available for oral,
dermal, or inhalation routes. It is generally advised to handle the dye with standard laboratory
precautions, including the use of personal protective equipment to avoid skin and eye contact,
and to prevent dust inhalation. Some studies on other disperse dyes have raised concerns
about their potential to cause skin sensitization and allergic reactions upon prolonged contact
with textiles.[6] There is a need for more extensive toxicological evaluation of this specific dye
to fully characterize its potential health effects.

Environmental Fate

Disperse dyes, in general, are characterized by their low water solubility, which can lead to their
accumulation in sediments and sludge during wastewater treatment. The environmental fate of
C.l. Disperse Blue 165 is not extensively documented in publicly available literature. Azo dyes
can be susceptible to anaerobic degradation, which involves the reductive cleavage of the azo
bond, potentially forming aromatic amines. The ecotoxicity of these degradation products would
require further investigation. Due to the stability of many synthetic dyes, they can be persistent
in the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB3822861_EN.htm
https://sdinternational.com/disperse-blue-165-200-dyes/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12058755/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12058755/
https://sdc.org.uk/wp-content/uploads/2022/06/2005RP076.pdf
https://www.benchchem.com/product/b1295748#chemical-structure-and-properties-of-disperse-blue-165
https://www.benchchem.com/product/b1295748#chemical-structure-and-properties-of-disperse-blue-165
https://www.benchchem.com/product/b1295748#chemical-structure-and-properties-of-disperse-blue-165
https://www.benchchem.com/product/b1295748#chemical-structure-and-properties-of-disperse-blue-165
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1295748?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

